Cas no 1553692-05-9 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethanethioamide)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethanethioamide
• CAS No: 1553692-05-9
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 6303399
• PubChem ID: 83967460
• Update Time: 2024-01-12

2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethanethioamide
• 1553692-05-9
• EN300-1838440

• Inchi： 1S/C10H11NO2S/c11-10(14)5-7-6-12-8-3-1-2-4-9(8)13-7/h1-4,7H,5-6H2,(H2,11,14)
• InChI Key： MWBDPPBARKQCAA-UHFFFAOYSA-N
• SMILES： S=C(CC1COC2C=CC=CC=2O1)N

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.6Ų